Aniline-UL-14C hydrochloride
Cat. No. B145078
Key on ui cas rn:
128884-30-0
M. Wt: 141.54 g/mol
InChI Key: MMCPOSDMTGQNKG-UJZMCJRSSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04039446
Procedure details
A solution of aniline hydrochloride was prepared by mixing 93 parts by weight of aniline, 110 parts by weight of concentrated hydrochloric acid, and 930 parts by weight of water. To the solution was added at room temperature 165 parts by weight of a 37 % (by weight)-aqueous formaldehyde solution and subjected to reaction for 2 hours. Then, the reaction mixture was neutralized with a 5 % (by weight)-aqueous sodium hydroxide solution, washed with water, filtered, and dried to yield 168 parts by weight of a yellow powder of an aniline resin. Thirty parts by weight of the resin and 120 parts by weight of carbon disulfide were charged into a closed vessel and subjected to reaction at 40° to 44° C. for 1 hour to yield 33.7 parts by weight of a resin. The elementary analysis showed that about 12 % by weight of carbon disulfide had been introduced into the resin. The resin is designated as heavy metal-binding agent E.
Identifiers
|
REACTION_CXSMILES
|
[NH2:1][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.[ClH:8].C=O.[OH-].[Na+]>O>[ClH:8].[NH2:1][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.[NH2:1][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1 |f:3.4,6.7|
|
Inputs
Step One
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
NC1=CC=CC=C1
|
|
Name
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
Cl
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
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Smiles
|
O
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Step Two
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
|
|
Smiles
|
C=O
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Step Three
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[OH-].[Na+]
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
subjected to reaction for 2 hours
|
|
Duration
|
2 h
|
WASH
|
Type
|
WASH
|
|
Details
|
washed with water
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
filtered
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
dried
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Cl.NC1=CC=CC=C1
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
NC1=CC=CC=C1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Patent
US04039446
Procedure details
A solution of aniline hydrochloride was prepared by mixing 93 parts by weight of aniline, 110 parts by weight of concentrated hydrochloric acid, and 930 parts by weight of water. To the solution was added at room temperature 165 parts by weight of a 37 % (by weight)-aqueous formaldehyde solution and subjected to reaction for 2 hours. Then, the reaction mixture was neutralized with a 5 % (by weight)-aqueous sodium hydroxide solution, washed with water, filtered, and dried to yield 168 parts by weight of a yellow powder of an aniline resin. Thirty parts by weight of the resin and 120 parts by weight of carbon disulfide were charged into a closed vessel and subjected to reaction at 40° to 44° C. for 1 hour to yield 33.7 parts by weight of a resin. The elementary analysis showed that about 12 % by weight of carbon disulfide had been introduced into the resin. The resin is designated as heavy metal-binding agent E.
Identifiers
|
REACTION_CXSMILES
|
[NH2:1][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.[ClH:8].C=O.[OH-].[Na+]>O>[ClH:8].[NH2:1][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.[NH2:1][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1 |f:3.4,6.7|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
NC1=CC=CC=C1
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
O
|
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C=O
|
Step Three
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[OH-].[Na+]
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
subjected to reaction for 2 hours
|
|
Duration
|
2 h
|
WASH
|
Type
|
WASH
|
|
Details
|
washed with water
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
filtered
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
dried
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Cl.NC1=CC=CC=C1
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
NC1=CC=CC=C1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
